N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide

• IUPAC Name: N-cyclohexyl-2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzamide
• InChI: InChI=1S/C23H26N2O3/c1-28-19-14-11-17(12-15-19)13-16-22(26)25-21-10-6-5-9-20(21)23(27)24-18-7-3-2-4-8-18/h5-6,9-16,18H,2-4,7-8H2,1H3,(H,24,27)(H,25,26)/b16-13+
• InChI Key: WYEPKNJTMZIEIN-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)NC3CCCCC3
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide, also known as CMAB, is a chemical compound that has gained significant attention in the field of scientific research. CMAB is a small molecule that has shown potential in various research applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide involves its interaction with amyloid fibrils. N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide binds to the surface of amyloid fibrils through hydrophobic interactions and forms a stable complex. This complex emits a strong fluorescence signal, which can be detected using various imaging techniques. The binding of N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide to amyloid fibrils also inhibits their growth and aggregation, which can potentially slow down disease progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide are still being studied. However, it has been shown that N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide does not exhibit any significant toxicity or adverse effects on cells or tissues. This makes it a safe and reliable tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide in lab experiments is its high sensitivity and selectivity in detecting amyloid fibrils. This makes it a valuable tool for disease diagnosis and drug development. However, there are also some limitations associated with its use. For example, N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide has a relatively short half-life, which means that it needs to be administered frequently to maintain its effectiveness. Additionally, N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide may not be suitable for detecting amyloid fibrils in certain tissues or organs due to its limited penetration ability.

Future Directions

There are several future directions in which N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide can be further studied and developed. One potential direction is to optimize the synthesis process to increase the yield and purity of the product. Another direction is to explore the use of N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide in detecting other types of protein aggregates, such as prions. Additionally, N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide can be modified to improve its pharmacokinetic properties, such as its half-life and penetration ability, to make it more suitable for in vivo applications.
In conclusion, N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide, or N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide, is a small molecule that has shown great potential in various scientific research applications. Its unique chemical properties and high sensitivity and selectivity in detecting amyloid fibrils make it a valuable tool for disease diagnosis and drug development. While there are some limitations associated with its use, there are also several future directions in which N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide can be further developed and optimized.

Synthesis Methods

The synthesis of N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide involves a series of chemical reactions. The first step is the condensation reaction between 4-methoxybenzaldehyde and cyclohexanone to form 4-methoxycyclohexanone. This intermediate product is then reacted with 3-aminoacryloyl chloride to form the desired product, N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide. The overall yield of the synthesis process is approximately 60%.

Scientific Research Applications

N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for detecting amyloid fibrils. Amyloid fibrils are protein aggregates that are associated with various neurodegenerative diseases, such as Alzheimer's and Parkinson's. N-cyclohexyl-2-{[3-(4-methoxyphenyl)acryloyl]amino}benzamide has shown high selectivity and sensitivity in detecting amyloid fibrils, making it a promising tool for disease diagnosis and drug development.